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Compound of Interest

Compound Name: Naled

Cat. No.: B1676917

Naled: A Physicochemical and Structural
Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Naled, an organophosphate insecticide, has been utilized for decades for the control of various
agricultural and public health pests. A thorough understanding of its physicochemical properties
and chemical structure is paramount for assessing its environmental fate, toxicological profile,
and for the development of safer and more effective alternatives. This guide provides a
comprehensive overview of the core physicochemical characteristics of Naled, its chemical
structure, and its stability. Detailed methodologies for key experimental determinations are
outlined, and its mechanism of action and degradation pathway are visually represented to
facilitate a deeper understanding.

Chemical Identity and Structure

Naled, chemically known as (1,2-dibromo-2,2-dichloroethyl) dimethyl phosphate, is a synthetic
organophosphorus compound.[1][2] Its structure is characterized by a dimethyl phosphate
group attached to a halogenated ethyl moiety.

e |[UPAC Name: (1,2-dibromo-2,2-dichloroethyl) dimethyl phosphate[1]
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e CAS Number: 300-76-5[2][3][4][5][6][7]
e Chemical Formula: CaH7Br2Cl204P[1][2][6]
e SMILES Notation: COP(=0)(OC)OC(C(CI)(CI)Br)Br|[2]

The presence of bromine and chlorine atoms significantly influences its reactivity and biological
activity.

Physicochemical Properties

The physicochemical properties of Naled are critical in determining its behavior in various
environmental and biological systems. A summary of these properties is presented in the table

below.
Property Value Reference(s)
Molecular Weight 380.78 g/mol [11[31[5][6]

) White solid or colorless to
Physical State o [11[2]
straw-colored liquid

Melting Point 26.5-27.5 °C (80.6 °F) [L1[2113][5]
N ) Decomposes; 110 °C at 0.5
Boiling Point [2][4](5]
mmHg

Water Solubility Insoluble; <1 mg/L at 20 °C [11[31[8]
Vapor Pressure 0.0002 mmHg at 20 °C [2][8]
Octanol-Water Partition

o 1.38 [1]
Coefficient (log Kow)
Density 1.96 g/mL at 25 °C [2]

Experimental Protocols

The determination of the physicochemical properties of a compound like Naled requires
standardized and validated experimental protocols. The following sections outline the general
methodologies for key parameters.
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Determination of Melting Point

The melting point of Naled can be determined using the capillary method as described in the
United States Pharmacopeia (USP) <741> or the OECD Guideline 102.

Principle: A small, finely powdered sample of Naled is packed into a capillary tube and heated
in a controlled manner. The temperature range over which the substance melts is observed and
recorded as the melting point.

Apparatus:

e Melting point apparatus with a heating block and a thermometer or a digital temperature

sensor.
o Capillary tubes, sealed at one end.

Procedure:

A small amount of dry Naled is introduced into a capillary tube to a height of 2-4 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate, and the temperature is observed.

The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting range.

Determination of Boiling Point

Due to its thermal instability, the boiling point of Naled is determined under reduced pressure. A
general procedure for determining the boiling point of a liquid at reduced pressure is as follows:

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding pressure. By reducing the pressure, the boiling point is lowered, preventing
decomposition.

Apparatus:
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« Distillation apparatus suitable for vacuum distillation, including a round-bottom flask, a
condenser, a receiving flask, and a connection to a vacuum pump.

e A manometer to measure the pressure.

o Athermometer to measure the vapor temperature.
Procedure:

o A sample of Naled is placed in the distillation flask.

e The apparatus is assembled, and the pressure is reduced to the desired level (e.g., 0.5
mmHg).

e The sample is heated gently.

e The temperature at which the liquid boils and a steady stream of distillate is collected is
recorded as the boiling point at that pressure.

Determination of Water Solubility

The water solubility of Naled can be determined using the Column Elution Method as
described in OECD Guideline 105.

Principle: A column is packed with an inert support material coated with an excess of the test
substance. Water is then passed through the column at a slow, constant rate. The
concentration of Naled in the eluate is measured over time until it reaches a plateau, which
represents the water solubility.

Apparatus:
o Chromatography column.
« Inert support material (e.g., glass beads, silica gel).

e Apump to deliver water at a constant flow rate.
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e An analytical instrument to measure the concentration of Naled in the eluate (e.g., HPLC-
uv).

Procedure:

The support material is coated with an excess of Naled.

The coated material is packed into the chromatography column.

Water is pumped through the column at a low, constant flow rate.

Fractions of the eluate are collected at regular intervals.

The concentration of Naled in each fraction is determined.

The water solubility is the plateau concentration reached.

Determination of Vapor Pressure

The vapor pressure of Naled can be determined using the Gas Saturation Method as
described in OECD Guideline 104.

Principle: A stream of an inert gas is passed over the substance at a known temperature and
flow rate, allowing the gas to become saturated with the vapor of the substance. The amount of
substance transported by the gas is then determined, and from this, the vapor pressure is
calculated.

Apparatus:

A system for generating a controlled flow of an inert gas (e.g., nitrogen).

A thermostatically controlled chamber to hold the sample.

A trapping system to collect the vaporized substance (e.g., a cold trap or a sorbent tube).

An analytical method to quantify the amount of trapped Naled.

Procedure:
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e Asample of Naled is placed in the thermostatically controlled chamber.

» Acontrolled flow of inert gas is passed over the sample for a known period.
e The vaporized Naled is collected in the trapping system.

e The amount of Naled in the trap is quantified.

e The vapor pressure is calculated based on the amount of substance collected, the volume of
gas passed, and the temperature.

Determination of Octanol-Water Partition Coefficient (log
Kow)

The octanol-water partition coefficient of Naled can be determined using the Shake Flask
Method as described in OECD Guideline 107.

Principle: A solution of Naled in either n-octanol or water is mixed with the other immiscible
solvent in a vessel. The mixture is shaken until equilibrium is reached. The concentrations of
Naled in the two phases are then measured, and the partition coefficient is calculated as the
ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Apparatus:
o Separatory funnels or other suitable vessels.
¢ A mechanical shaker.

e An analytical instrument to measure the concentration of Naled in both phases (e.g., GC-MS
or HPLC-UV).

Procedure:
e n-Octanol and water are mutually saturated before the experiment.
» A known amount of Naled is dissolved in either the n-octanol or water phase.

e The two phases are mixed in a vessel and shaken for a sufficient time to reach equilibrium.
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e The mixture is allowed to separate, and the two phases are carefully sampled.
e The concentration of Naled in each phase is determined.

e The log Kow is calculated as the logarithm of the ratio of the concentration in n-octanol to the
concentration in water.

Chemical Properties and Stability

Naled is stable under anhydrous conditions but is susceptible to degradation in the presence of
water, alkali, and certain metals.[2] It is also degraded by sunlight.[1] In the presence of metals

and reducing agents, Naled can lose bromine and be converted to dichlorvos (DDVP), another

organophosphate insecticide.[1][3] This degradation is a key consideration for its environmental
persistence and toxicological profile.

Mechanism of Action

Like other organophosphate insecticides, Naled exerts its toxic effects by inhibiting the enzyme
acetylcholinesterase (AChE) in the nervous system.[1][7]
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Mechanism of Acetylcholinesterase Inhibition by Naled.

AChE is responsible for breaking down the neurotransmitter acetylcholine in the synaptic cleft.
By inhibiting AChE, Naled causes an accumulation of acetylcholine, leading to continuous
stimulation of nerve receptors, resulting in paralysis and death of the target pest.

Degradation Pathway

Naled is known to degrade in the environment, with one of the primary degradation products
being dichlorvos (DDVP).[9] This transformation involves the debromination of the Naled
molecule.
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Simplified Degradation Pathway of Naled to Dichlorvos.

The degradation of Naled to the more volatile and potent insecticide dichlorvos is a significant
factor in its overall environmental and health impact.

Synthesis of Naled

The synthesis of Naled typically involves the reaction of trimethyl phosphite with 2,2-dichloro-
1,1,2-tribromoethane. A general workflow for a laboratory-scale synthesis is outlined below.
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General Workflow for the Synthesis of Naled.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties,
chemical structure, stability, mechanism of action, and degradation of Naled. The summarized
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data and outlined experimental protocols offer a valuable resource for researchers and
professionals in the fields of environmental science, toxicology, and drug development. A
thorough understanding of these fundamental characteristics is essential for the responsible
management of this insecticide and for the innovation of new pest control solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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